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Compound of Interest

Compound Name: 2-Aminododecanoic acid
CAS No.: 35237-37-7
Cat. No.: B556009
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, step-by-step safety and logistical
information for handling 2-Aminododecanoic acid, including personal protective equipment
(PPE) protocols, operational plans, and disposal procedures.

Proper handling of chemical reagents is the cornerstone of successful and safe research. This
document outlines the necessary precautions and procedures to minimize risk and ensure the
well-being of all laboratory personnel when working with 2-Aminododecanoic acid.

Essential Personal Protective Equipment (PPE)

When handling 2-Aminododecanoic acid, a comprehensive approach to personal safety is
crucial. The following table summarizes the required PPE, based on established safety
protocols.
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Standard/Specificat
PPE Category Item . Purpose
ion
Safety Glasses with OSHA 29 CFR To protect against
Eye and Face ) ) )
) Side Shields or 1910.133 or European  splashes and airborne
Protection )
Goggles Standard EN166 particles.[1][2]
_ _ Inspect gloves prior to _
Chemical-resistant ) To prevent skin
] o use for any signs of ]
Hand Protection Gloves (e.g., Nitrile, ) contact with the
degradation or .
Neoprene) chemical.[1][3]
puncture.
To protect skin and
Body Protection Laboratory Coat Standard lab coat personal clothing from
contamination.[3][4]
Required when
ventilation is )
i To prevent respiratory
) ) NIOSH/MSHA- inadequate or when S
Respiratory Protection ) o tract irritation from
approved Respirator handling fine powders
i dust or aerosols.[5]
to avoid dust
inhalation.
To protect feet from
Footwear Closed-toe Shoes Non-perforated upper

spills.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure and preventing
accidents. The following procedure outlines the safe handling of 2-Aminododecanoic acid
from preparation to post-experiment cleanup.

1. Preparation and Hazard Assessment:

» Before beginning any work, consult the Safety Data Sheet (SDS) for 2-Aminododecanoic
acid.[4]

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[2]
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Verify that the work area, preferably a chemical fume hood, is well-ventilated.[6]
. Donning Personal Protective Equipment (PPE):
Put on a lab coat, ensuring it is fully buttoned.[3]
Wear safety glasses with side shields or goggles.[1][2]
Don the appropriate chemical-resistant gloves.[1]
. Handling the Chemical:
Avoid direct contact with the skin, eyes, and clothing.[1]
Do not inhale dust; handle the solid material carefully to minimize dust formation.[1][5]
Use a fume hood or other ventilated enclosure when handling the powder.[4]
Never pipette by mouth.[4]
Wash hands thoroughly after handling the chemical.[4]
. Storage:
Store 2-Aminododecanoic acid in a tightly closed container.[7]
Keep the container in a cool, dry, and well-ventilated area.[7][8]

Protect from moisture.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Aminododecanoic acid and contaminated materials is essential to
protect the environment and comply with regulations.

1. Waste Segregation:

o Collect waste 2-Aminododecanoic acid and any materials contaminated with it (e.g.,
gloves, weighing paper) in a designated, labeled, and sealed container.
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2. Regulatory Compliance:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[1]

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

e Do not empty into drains.[1]
3. Disposal Procedure:

» Dispose of the waste container through an approved waste disposal plant or licensed

contractor.
» Take off contaminated clothing and wash it before reuse.[9]

Handling and Disposal Workflow

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2-Aminododecanoic acid.
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1. Preparation
- Review SDS
- Check Safety Equipment
- Ensure Ventilation

'

2. Don PPE
- Lab Coat
- Safety Glasses/Goggles
- Chemical-resistant Gloves

l

3. Chemical Handling
- Avoid Contact and Inhalation
- Use Fume Hood
- No Mouth Pipetting

l

4. Post-Handling
- Wash Hands Thoroughly
- Store Chemical Properly

5. Waste Collection
- Segregate Contaminated Waste
- Use Labeled, Sealed Containers

6. Disposal
- Follow Local Regulations
- Use Approved Disposal Service
- Decontaminate Clothing

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 2-Aminododecanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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